Cas no 2172565-68-1 (2-(azetidin-3-yl)-1,2-dimethylcyclopentan-1-ol)

• Product Name: 2-(azetidin-3-yl)-1,2-dimethylcyclopentan-1-ol
• CAS No: 2172565-68-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5927183
• PubChem ID: 165786900
• Update Time: 2025-05-28

2-(azetidin-3-yl)-1,2-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-1,2-dimethylcyclopentan-1-ol
• 2172565-68-1
• EN300-1637772

• Inchi： 1S/C10H19NO/c1-9(8-6-11-7-8)4-3-5-10(9,2)12/h8,11-12H,3-7H2,1-2H3
• InChI Key： KGMHIQFGFWOQOX-UHFFFAOYSA-N
• SMILES： OC1(C)CCCC1(C)C1CNC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(azetidin-3-yl)-1,2-dimethylcyclopentan-1-ol

Comprehensive Analysis of 2-(Azetidin-3-yl)-1,2-dimethylcyclopentan-1-ol (CAS No. 2172565-68-1)

The compound 2-(azetidin-3-yl)-1,2-dimethylcyclopentan-1-ol (CAS No. 2172565-68-1) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive combination of an azetidine ring and a dimethylcyclopentanol moiety makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets. The presence of both azetidine and cyclopentanol groups in its structure contributes to its versatility in drug design, enabling modifications that can enhance selectivity and efficacy.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as neurodegenerative disorders and metabolic syndromes. 2-(Azetidin-3-yl)-1,2-dimethylcyclopentan-1-ol aligns with this trend, as its azetidine ring is known to improve pharmacokinetic properties, including bioavailability and metabolic stability. This feature is particularly relevant in the context of central nervous system (CNS) drug development, where blood-brain barrier penetration is a critical factor. Additionally, the cyclopentanol moiety offers opportunities for hydrogen bonding, which can be leveraged to optimize receptor binding affinity.

The synthesis of 2-(azetidin-3-yl)-1,2-dimethylcyclopentan-1-ol involves sophisticated organic chemistry techniques, such as ring-closing metathesis and stereoselective reduction. These methods are frequently discussed in academic research and patent literature, reflecting the compound's relevance in both industrial and academic settings. Its CAS No. 2172565-68-1 serves as a unique identifier, facilitating precise referencing in databases like PubChem and Reaxys. This is especially valuable for researchers exploring structure-activity relationships (SAR) or seeking to repurpose existing compounds for new therapeutic indications.

From a green chemistry perspective, the development of 2-(azetidin-3-yl)-1,2-dimethylcyclopentan-1-ol highlights the growing emphasis on sustainable synthetic routes. Innovations such as catalytic asymmetric synthesis and solvent-free reactions are being explored to minimize environmental impact while maintaining high yields. This aligns with broader industry trends, where eco-friendly manufacturing and reduced waste generation are prioritized. The compound's potential applications in biocatalysis further underscore its alignment with these principles.

In the realm of computational chemistry, 2-(azetidin-3-yl)-1,2-dimethylcyclopentan-1-ol has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) studies. These in silico approaches help predict its interactions with biological targets, accelerating the drug discovery process. The integration of artificial intelligence (AI) in such studies has further enhanced the efficiency of identifying promising lead compounds. This is particularly relevant given the rising interest in AI-driven drug discovery and precision medicine.

Another area of interest is the compound's potential role in combination therapies. Its structural features suggest compatibility with other pharmacophores, enabling the design of multi-target drugs for complex diseases. This approach is gaining traction in oncology and infectious disease research, where polypharmacology is increasingly recognized as a viable strategy. The azetidine ring, in particular, is known to confer resistance to enzymatic degradation, a valuable trait in long-acting formulations.

As the pharmaceutical industry continues to explore underexplored chemical space, compounds like 2-(azetidin-3-yl)-1,2-dimethylcyclopentan-1-ol offer exciting opportunities. Its unique architecture bridges the gap between rigid and flexible molecular frameworks, a balance often sought in drug design. Future research may focus on optimizing its ADME (absorption, distribution, metabolism, and excretion) properties or investigating its utility in prodrug strategies. With its CAS No. 2172565-68-1 firmly established in chemical databases, this compound is poised to remain a subject of scientific inquiry for years to come.